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Get Quote

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to improve
the bioavailability of BMS-986365 in animal models.

Frequently Asked Questions (FAQS)

Q1: What is BMS-986365 and what is its mechanism of action?

Al: BMS-986365 is an orally bioavailable, first-in-class, heterobifunctional molecule that acts
as a dual androgen receptor (AR) ligand-directed degrader and antagonist.[1][2] It works by
binding to the AR ligand-binding domain, leading to competitive inhibition, and simultaneously
recruiting the cereblon (CRBN) E3 ligase to induce ubiquitination and subsequent proteasomal
degradation of the AR protein.[1][2] This dual mechanism allows for potent and sustained
inhibition of AR signaling.[3][4]

Q2: What is the reported oral bioavailability of BMS-986365 in animal models?

A2: The systemic oral bioavailability of BMS-986365 has been reported to be 40% in CD1
mice.[4] Pharmacokinetic data in other common preclinical species such as rats, dogs, and
monkeys are not readily available in the public domain.
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Q3: What is a standard formulation for oral administration of BMS-986365 in animal studies?

A3: A commonly used formulation for in vivo studies in mice is a suspension of BMS-986365 in
10% Dimethyl Sulfoxide (DMSO) and 90% corn oil.[5]

Q4: Are there alternative formulations for BMS-9863657

A4: Yes, for poorly soluble compounds like BMS-986365, other vehicle formulations can be
considered, especially if the standard formulation presents issues. These may include co-
solvents such as polyethylene glycol (PEG300 or PEG400) and surfactants like Tween-80 in an
agueous base. However, the compatibility and stability of BMS-986365 in these alternative
vehicles should be empirically determined. For weak animals, it is recommended to keep the
DMSO concentration low (e.g., below 2%).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during in vivo experiments with
BMS-986365.
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Issue

Potential Cause

Troubleshooting Steps

Inconsistent or low drug
exposure (low plasma

concentration, high variability)

Improper formulation
preparation: The suspension is
not homogenous, leading to

inaccurate dosing.

- Ensure BMS-986365 is fully
dissolved in DMSO before
adding corn oil. - Vortex the
suspension thoroughly before
each animal is dosed to
ensure homogeneity, as
DMSO and corn oil are
immiscible and the suspension
can separate over time.[6] -
Prepare the formulation fresh

before each experiment.

Poor oral absorption: The drug
is not being efficiently
absorbed from the

gastrointestinal tract.

- Consider alternative
formulation strategies known to
improve bioavailability of
poorly soluble drugs, such as
micronization or the use of
self-emulsifying drug delivery
systems (SEDDS), though
these would require significant
formulation development. - For
PROTACS like BMS-986365,
administration with food has
been shown to sometimes
improve oral absorption.[7][8]
However, this needs to be
tested and may not be suitable

for all study designs.

Gavage procedure error:
Incorrect oral gavage
technigue can lead to dosing
into the lungs or esophagus,
resulting in poor absorption
and potential harm to the

animal.

- Ensure personnel are
properly trained in oral gavage
techniques. - Use appropriate
gavage needle size for the
animal. - Administer the dose

slowly to prevent reflux.[9]
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Animal distress or adverse
events after dosing (e.g.,

respiratory issues)

Gastroesophageal reflux and
aspiration: The formulation
may be irritating or the volume
too large, causing the animal
to reflux and aspirate the

compound.[9]

- Reduce the dosing volume if
possible, while maintaining the
target dose. - Administer the
formulation at room
temperature. - Observe the
animal closely after dosing for

any signs of distress.

Vehicle toxicity: High
concentrations of DMSO can

be toxic to animals.

- Keep the final concentration

of DMSO in the formulation as
low as possible, ideally below
10% for routine use and lower

for sensitive animals.

Precipitation of the compound

in the formulation

Poor solubility and stability:
BMS-986365 may precipitate
out of the suspension,
especially at higher

concentrations or over time.

- Check the solubility of your
specific batch of BMS-986365
in the chosen vehicle. -
Prepare smaller batches of the
formulation more frequently. - If
precipitation is persistent,
consider alternative
formulations with co-solvents
and surfactants that can

improve solubility and stability.

Quantitative Data

Table 1: Pharmacokinetic Parameters of BMS-986365 in CD1 Mice
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Parameter Route Dose Value Reference

Bioavailability

Oral 2 mg/k 40% 4
(9%F) a/kg [4]
Cmax Oral 2 mg/kg 0.275 uM [4]
Tmax Oral 2 mg/kg 4.5 hours [4]
Plasma )
Intravenous 2 mg/kg 20.7 mL/min/kg [4]
Clearance
Volume of
o Intravenous 2 mg/kg 3.1 L/kg [4]
Distribution
Half-life Intravenous 2 mg/kg 1.7 hours [4]

Experimental Protocols

Protocol 1: Preparation of BMS-986365 Formulation for Oral Gavage in Mice (10% DMSO/90%
Corn Qil)

Materials:

BMS-986365 powder

Dimethyl Sulfoxide (DMSO), sterile

Corn oil, sterile

Sterile microcentrifuge tubes

Vortex mixer
Procedure:

e Weigh the required amount of BMS-986365 powder and place it in a sterile microcentrifuge
tube.
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e Add the required volume of DMSO to the tube to achieve a 10x stock solution (e.g., for a
final concentration of 1 mg/mL, dissolve 10 mg of BMS-986365 in 1 mL of DMSO).

o Vortex the tube until the BMS-986365 is completely dissolved in the DMSO. Gentle warming
in a water bath may aid dissolution, but stability at elevated temperatures should be
considered.

o Add the required volume of corn oil to achieve the final desired concentration (e.g., add 9 mL
of corn oil to the 1 mL of DMSO stock solution).

» Vortex the tube vigorously for at least 1-2 minutes to create a uniform suspension. The
mixture will be an emulsion.

 Visually inspect the suspension for homogeneity.

» Crucially, vortex the suspension immediately before each animal is dosed to ensure
consistent dosing.[6]

Protocol 2: Oral Gavage Administration in Mice

Materials:

e Prepared BMS-986365 formulation

o Appropriately sized oral gavage needle (e.g., 20-gauge, 1.5-inch, ball-tipped)
e 1 mL syringe

Procedure:

o Gently restrain the mouse, ensuring a firm grip on the scruff of the neck to prevent head
movement.

o Draw the calculated volume of the vortexed BMS-986365 suspension into the syringe.

o Carefully insert the gavage needle into the mouse's mouth, passing it along the roof of the
mouth towards the esophagus. Do not force the needle.
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+ Once the needle is correctly positioned in the esophagus, slowly administer the dose.
e Withdraw the needle gently.

* Monitor the mouse for a short period after dosing to ensure there are no immediate adverse
reactions.
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Caption: Mechanism of action of BMS-986365.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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